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Compound of Interest

Compound Name: Cyprinol

Cat. No.: B1263548 Get Quote

An In-depth Technical Guide to Cyprinol
This guide provides a comprehensive overview of the chemical properties and identifiers of

Cyprinol, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity of Cyprinol
Cyprinol, a notable bile alcohol, is chemically identified as a cholestane derivative. Its

systematic name is (3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-17-[(2R)-7-hydroxy-6-

(hydroxymethyl)heptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-

1H-cyclopenta[a]phenanthrene-3,7,12-triol.[1] The compound is also known by several

synonyms, including 5alpha-cyprinol and Cholestane-3,7,12,26,27-pentol.[1]

Below is a summary of its key chemical identifiers:
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Identifier Value Reference

CAS Number 2952-70-7 [1]

PubChem CID 160665 [1]

Molecular Formula C27H48O5 [1]

Molecular Weight 452.7 g/mol [1]

IUPAC Name
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ChEBI ID 50422 [1]

KEGG ID C16890 [1]
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Experimental Protocols and Signaling Pathways
Further research is required to provide detailed experimental protocols and to delineate the

specific signaling pathways in which Cyprinol is involved. This information is critical for

understanding its mechanism of action and potential therapeutic applications. Future updates

to this guide will include:

Detailed Methodologies: Comprehensive descriptions of key experiments involving Cyprinol,
including assays for biological activity, pharmacokinetic studies, and toxicological

assessments.

Signaling Pathway Diagrams: Visual representations of the molecular interactions and

signaling cascades modulated by Cyprinol, created using Graphviz. These diagrams will

illustrate the compound's mechanism of action at a cellular level.

This section will be populated as more data becomes available through ongoing research and

literature review.

This technical guide is a living document and will be updated as more information on Cyprinol
becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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